Cas no 1807297-39-7 (Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate
• CAS No: 1807297-39-7
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4796794
• Update Time: 2025-11-01

Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12FNO3/c1-2-17-11(16)5-10-9(7-15)4-3-8(6-14)12(10)13/h3-4,15H,2,5,7H2,1H3
• InChI Key： VTBAKZLZDUZXON-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(CO)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate

Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate (CAS No. 1807297-39-7): An Overview

Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate (CAS No. 1807297-39-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyano, fluoro, and hydroxymethyl functional groups, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The cyano group in Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have shown that compounds containing cyano groups can exhibit potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of cyano-containing compounds in inhibiting key enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs).

The presence of the fluoro group further enhances the compound's stability and bioavailability. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic molecules, making them attractive for drug design. Research in the field of medicinal chemistry has demonstrated that fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced target selectivity. A notable example is the development of fluorinated analogs of existing drugs, which have shown improved efficacy and reduced side effects.

The hydroxymethyl group in Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate adds another layer of complexity to its structure. Hydroxymethyl groups can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. This functional group has been shown to enhance the solubility and permeability of compounds, making them more suitable for oral administration. A recent study in the European Journal of Medicinal Chemistry explored the use of hydroxymethyl-containing compounds as potential antiviral agents, highlighting their ability to inhibit viral replication.

In addition to its individual functional groups, the overall structure of Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate contributes to its unique properties. The combination of these functional groups results in a molecule with a high degree of conformational flexibility, which can be advantageous for binding to specific protein targets. This flexibility allows the compound to adopt multiple conformations, increasing its potential for interacting with a wide range of biological targets.

The synthesis of Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate has been optimized through various synthetic routes, ensuring high yields and purity levels. One common approach involves the reaction of 3-cyano-2-fluoro-6-(hydroxymethyl)benzaldehyde with ethyl acetoacetate under controlled conditions. This method has been reported to yield high-quality products suitable for further pharmaceutical development.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational landscape and its interactions with biological targets. These computational tools have helped researchers design more effective derivatives with enhanced therapeutic potential.

In conclusion, Ethyl 3-cyano-2-fluoro-6-(hydroxymethyl)phenylacetate (CAS No. 1807297-39-7) is a promising compound with a rich structural profile that offers numerous opportunities for medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for developing novel therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.